N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide

• IUPAC Name: N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H24N2O2/c1-12-11-20-9-7-15(12)18-8-6-13-4-3-5-14(10-13)16(19)17-2/h3-5,10,12,15,18H,6-9,11H2,1-2H3,(H,17,19)
• InChI Key: PVROWHDGBXUMMR-UHFFFAOYSA-N
• Canonical SMILES: CC1COCCC1NCCC2=CC(=CC=C2)C(=O)NC
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide is a complex organic compound with a unique structure that includes a benzamide core, an oxane ring, and an aminoethyl side chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide typically involves multiple steps, starting with the preparation of the oxane ring and the benzamide core. The oxane ring can be synthesized through a cyclization reaction involving appropriate precursors under controlled conditions. The benzamide core is usually prepared through an amide bond formation reaction between a carboxylic acid derivative and an amine.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes to ensure high yield and purity. This often includes the use of catalysts, solvents, and specific reaction conditions to facilitate the desired transformations. The process may also involve purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine or alcohol derivatives. Substitution reactions can introduce a wide range of functional groups, leading to diverse products.

Scientific Research Applications

N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, the compound can be used to study enzyme interactions, receptor binding, and cellular processes. Its structure may mimic certain biological molecules, making it useful in biochemical assays.

Medicine: The compound has potential therapeutic applications, particularly in the development of new drugs. Its ability to interact with specific molecular targets makes it a candidate for drug discovery and development.

Industry: In industrial applications, the compound can be used in the production of specialty chemicals, materials, and other products that require precise molecular design.

Mechanism of Action

The mechanism of action of N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and triggering specific biochemical pathways. The exact mechanism depends on the context in which the compound is used, such as its role in a biological system or a chemical reaction.

Comparison with Similar Compounds

Similar Compounds

N-methyl-3-[2-[(3-methyloxan-4-yl)amino]ethyl]benzamide: shares similarities with other benzamide derivatives and oxane-containing compounds. These include:

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and structural features. This combination allows it to participate in a wide range of chemical reactions and interact with various molecular targets, making it a versatile compound for scientific research.